N-[(4-chlorophenyl)acetyl]-N'-[3-(4-morpholinylcarbonyl)phenyl]thiourea

• Molecular Formula: C20H20ClN3O3S
• Molecular Weight: 417.9 g/mol
• IUPAC Name: 2-(4-chlorophenyl)-N-[[3-(morpholine-4-carbonyl)phenyl]carbamothioyl]acetamide
• InChI: InChI=1S/C20H20ClN3O3S/c21-16-6-4-14(5-7-16)12-18(25)23-20(28)22-17-3-1-2-15(13-17)19(26)24-8-10-27-11-9-24/h1-7,13H,8-12H2,(H2,22,23,25,28)
• InChI Key: ODLQKJFPJAMGFM-UHFFFAOYSA-N
• SMILES: C1COCCN1C(=O)C2=CC(=CC=C2)NC(=S)NC(=O)CC3=CC=C(C=C3)Cl

Description

N-[(4-chlorophenyl)acetyl]-N'-[3-(4-morpholinylcarbonyl)phenyl]thiourea, also known as CMPT, is a chemical compound that has been of great interest in the field of scientific research. This compound has been synthesized using various methods and has been studied for its potential applications in various fields, including medicine, agriculture, and environmental science.

Scientific Research Applications

N-[(4-chlorophenyl)acetyl]-N'-[3-(4-morpholinylcarbonyl)phenyl]thiourea has been studied for its potential applications in various fields of scientific research. In medicine, it has been studied for its anti-cancer properties. Studies have shown that N-[(4-chlorophenyl)acetyl]-N'-[3-(4-morpholinylcarbonyl)phenyl]thiourea can induce apoptosis in cancer cells, making it a potential candidate for cancer therapy. In agriculture, N-[(4-chlorophenyl)acetyl]-N'-[3-(4-morpholinylcarbonyl)phenyl]thiourea has been studied for its potential use as a herbicide. Studies have shown that N-[(4-chlorophenyl)acetyl]-N'-[3-(4-morpholinylcarbonyl)phenyl]thiourea can inhibit the growth of weeds, making it a potential candidate for weed control. In environmental science, N-[(4-chlorophenyl)acetyl]-N'-[3-(4-morpholinylcarbonyl)phenyl]thiourea has been studied for its potential use as a pollutant sensor. Studies have shown that N-[(4-chlorophenyl)acetyl]-N'-[3-(4-morpholinylcarbonyl)phenyl]thiourea can detect the presence of heavy metals in water, making it a potential candidate for environmental monitoring.

Mechanism of Action

The mechanism of action of N-[(4-chlorophenyl)acetyl]-N'-[3-(4-morpholinylcarbonyl)phenyl]thiourea is not fully understood. However, studies have shown that N-[(4-chlorophenyl)acetyl]-N'-[3-(4-morpholinylcarbonyl)phenyl]thiourea can inhibit the activity of certain enzymes, including topoisomerase II and histone deacetylase. This inhibition can lead to the induction of apoptosis in cancer cells and the inhibition of weed growth.
Biochemical and Physiological Effects
N-[(4-chlorophenyl)acetyl]-N'-[3-(4-morpholinylcarbonyl)phenyl]thiourea has been shown to have various biochemical and physiological effects. In cancer cells, N-[(4-chlorophenyl)acetyl]-N'-[3-(4-morpholinylcarbonyl)phenyl]thiourea can induce apoptosis by activating the caspase pathway. In addition, N-[(4-chlorophenyl)acetyl]-N'-[3-(4-morpholinylcarbonyl)phenyl]thiourea can inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest. In weeds, N-[(4-chlorophenyl)acetyl]-N'-[3-(4-morpholinylcarbonyl)phenyl]thiourea can inhibit the activity of certain enzymes involved in plant growth and development, leading to the inhibition of weed growth.

Advantages and Limitations for Lab Experiments

N-[(4-chlorophenyl)acetyl]-N'-[3-(4-morpholinylcarbonyl)phenyl]thiourea has several advantages and limitations for lab experiments. One advantage is that it has been shown to have potent anti-cancer and herbicidal properties, making it a potential candidate for cancer therapy and weed control. Another advantage is that it is relatively easy to synthesize, making it readily available for research purposes. However, one limitation is that its mechanism of action is not fully understood, making it difficult to optimize its use in lab experiments. In addition, its toxicity and potential side effects are not fully known, making it important to use caution when working with this compound.

Future Directions

There are several future directions for research on N-[(4-chlorophenyl)acetyl]-N'-[3-(4-morpholinylcarbonyl)phenyl]thiourea. One direction is to further investigate its anti-cancer properties and potential use as a cancer therapy. Another direction is to investigate its potential use as a herbicide and its effects on non-target organisms. In addition, further research is needed to fully understand its mechanism of action and potential side effects. Finally, research is needed to develop new and improved synthesis methods for N-[(4-chlorophenyl)acetyl]-N'-[3-(4-morpholinylcarbonyl)phenyl]thiourea, with higher yields and lower costs.

Synthesis Methods

The synthesis of N-[(4-chlorophenyl)acetyl]-N'-[3-(4-morpholinylcarbonyl)phenyl]thiourea can be achieved using various methods, including the reaction between 4-chlorobenzoyl chloride and 3-(4-morpholinylcarbonyl)phenyl isothiocyanate in the presence of a base. Another method involves the reaction of 4-chlorobenzoyl isothiocyanate with 3-(4-morpholinylcarbonyl)aniline in the presence of a base. The yield of N-[(4-chlorophenyl)acetyl]-N'-[3-(4-morpholinylcarbonyl)phenyl]thiourea can vary depending on the method used, with yields ranging from 30% to 80%.